Cas no 94067-39-7 (4-(Diphenylmethyl)-1-nitrosopiperidine)
4-(Diphenylmethyl)-1-nitrosopiperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-(diphenylmethyl)-1-nitroso-
- 4-(Diphenylmethyl)-1-nitrosopiperidine
-
- Inchi: 1S/C18H20N2O/c21-19-20-13-11-17(12-14-20)18(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17-18H,11-14H2
- InChI Key: HTRHCZYJYNZDLQ-UHFFFAOYSA-N
- SMILES: N1(N=O)CCC(C(C2=CC=CC=C2)C2=CC=CC=C2)CC1
4-(Diphenylmethyl)-1-nitrosopiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D940000-25mg |
4-(Diphenylmethyl)-1-nitrosopiperidine |
94067-39-7 | 25mg |
$ 181.00 | 2023-09-07 | ||
| TRC | D940000-100mg |
4-(Diphenylmethyl)-1-nitrosopiperidine |
94067-39-7 | 100mg |
$ 662.00 | 2023-09-07 | ||
| TRC | D940000-250mg |
4-(Diphenylmethyl)-1-nitrosopiperidine |
94067-39-7 | 250mg |
$ 1466.00 | 2023-09-07 |
4-(Diphenylmethyl)-1-nitrosopiperidine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 4-(Diphenylmethyl)-1-nitrosopiperidine
Recent Advances in the Study of 4-(Diphenylmethyl)-1-nitrosopiperidine (CAS: 94067-39-7)
4-(Diphenylmethyl)-1-nitrosopiperidine (CAS: 94067-39-7) is a nitrosamine compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Nitrosamines are known for their diverse biological activities, including carcinogenic properties, but also for their utility in drug design and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have explored the synthetic pathways for 4-(Diphenylmethyl)-1-nitrosopiperidine, with an emphasis on optimizing yield and purity. Advances in catalytic methods and green chemistry approaches have been particularly noteworthy, offering more efficient and environmentally friendly routes to its production. These developments are critical for scaling up synthesis for potential industrial applications.
In terms of biological activity, 4-(Diphenylmethyl)-1-nitrosopiperidine has been investigated for its role in modulating various cellular pathways. Preliminary in vitro studies suggest that this compound may interact with specific protein targets involved in inflammation and oxidative stress. However, further validation is required to confirm these findings and elucidate the underlying mechanisms.
One of the most promising areas of research involves the potential use of 4-(Diphenylmethyl)-1-nitrosopiperidine as a precursor for novel drug candidates. Its unique chemical structure makes it a valuable scaffold for the development of small-molecule inhibitors or activators of key biological processes. Recent computational modeling studies have identified several derivatives with enhanced binding affinity and selectivity, paving the way for future preclinical testing.
Despite these advances, challenges remain in fully understanding the safety profile of 4-(Diphenylmethyl)-1-nitrosopiperidine. Given the known carcinogenic risks associated with nitrosamines, rigorous toxicological studies are essential to assess its suitability for therapeutic use. Ongoing research is focused on mitigating these risks through structural modifications and formulation strategies.
In conclusion, 4-(Diphenylmethyl)-1-nitrosopiperidine represents a compound of significant interest in the field of chemical biology and drug discovery. While its potential applications are promising, further research is needed to address safety concerns and optimize its pharmacological properties. The continued exploration of this compound and its derivatives may yield valuable insights and novel therapeutic agents in the years to come.
94067-39-7 (4-(Diphenylmethyl)-1-nitrosopiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)